Cas no 1060323-02-5 (4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide
• CAS No: 1060323-02-5
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 6121582
• PubChem ID: 25890147
• Update Time: 2025-10-29

4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide
• 4-methoxy-2-methyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide
• 4-methoxy-2-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide
• F5190-0162
• 1060323-02-5
• 4-methoxy-2-methyl-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide
• AKOS024500572
• VU0637459-1

• Inchi： 1S/C20H24N2O5S/c1-15-13-18(26-2)7-8-19(15)28(24,25)21-17-5-3-16(4-6-17)14-20(23)22-9-11-27-12-10-22/h3-8,13,21H,9-12,14H2,1-2H3
• InChI Key： NZVXKUPVMKQYCH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(CC(N3CCOCC3)=O)C=C2)(=O)=O)=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 404.14059304g/mol
• Monoisotopic Mass: 404.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.3Ų

Additional information on 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide

Recent Advances in the Study of 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide (CAS: 1060323-02-5)

In recent years, the compound 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide (CAS: 1060323-02-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The unique structural features of this compound, including the morpholine and sulfonamide moieties, contribute to its bioactivity and make it a valuable candidate for further research and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide. One of the primary areas of investigation has been its role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of kinases, suggesting its utility in targeted cancer therapies. The study utilized in vitro assays and molecular docking simulations to validate the binding affinity and selectivity of the compound.

Another significant advancement in the research of this compound relates to its pharmacokinetic properties. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide in animal models. The results indicated favorable bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. Additionally, the study highlighted the compound's ability to cross the blood-brain barrier, opening up possibilities for its use in treating neurological disorders.

In the context of drug discovery, the synthetic pathways for 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide have also been optimized to improve yield and purity. Recent publications in Organic Process Research & Development have detailed novel synthetic routes that employ greener chemistry principles, reducing the environmental impact of large-scale production. These advancements are expected to facilitate the compound's transition from laboratory-scale synthesis to industrial manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, 4-methoxy-2-methyl-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}benzene-1-sulfonamide (CAS: 1060323-02-5) represents a promising candidate in the field of medicinal chemistry, with demonstrated bioactivity and favorable pharmacokinetic properties. Continued research efforts are warranted to explore its full therapeutic potential and address existing challenges. The integration of multidisciplinary approaches, including computational modeling, synthetic chemistry, and preclinical testing, will be crucial in advancing this compound toward clinical applications.